Cas no 2137943-62-3 (1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane)
1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
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- 1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane
- 2137943-62-3
- EN300-741464
- 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane
-
- Inchi: 1S/C12H22N2O2/c1-2-13-3-5-14(4-1)7-11-6-10-8-15-9-12(10)16-11/h10-13H,1-9H2
- InChI Key: NPDWVIUINJRRPW-UHFFFAOYSA-N
- SMILES: O1C(CN2CCNCCC2)CC2COCC12
Computed Properties
- Exact Mass: 226.168127949g/mol
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 33.7Ų
1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741464-0.05g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 0.05g |
$827.0 | 2025-03-11 | |
| Enamine | EN300-741464-0.1g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 0.1g |
$867.0 | 2025-03-11 | |
| Enamine | EN300-741464-0.25g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 0.25g |
$906.0 | 2025-03-11 | |
| Enamine | EN300-741464-0.5g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 0.5g |
$946.0 | 2025-03-11 | |
| Enamine | EN300-741464-1.0g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 1.0g |
$986.0 | 2025-03-11 | |
| Enamine | EN300-741464-2.5g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-11 | |
| Enamine | EN300-741464-5.0g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-11 | |
| Enamine | EN300-741464-10.0g |
1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane |
2137943-62-3 | 95.0% | 10.0g |
$4236.0 | 2025-03-11 |
1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane
Professional Introduction to Compound with CAS No. 2137943-62-3 and Product Name: 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane
The compound identified by the CAS number 2137943-62-3 and the product name 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule combines a hexahydrofuro[2,3-c]furan moiety with a diazepane core, creating a unique scaffold that may exhibit novel biological activities.
Recent research in the domain of pharmacological chemistry has highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The hexahydrofuro[2,3-c]furan ring system is particularly noteworthy for its ability to modulate biological pathways through its rigid three-membered ring structure, which can interact favorably with target proteins. This feature, combined with the presence of a diazepane moiety, which is known for its central nervous system (CNS) activity, positions this compound as a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs targeting neurological disorders. The diazepane core is well-documented for its anxiolytic and anticonvulsant properties, making it a valuable component in the treatment of conditions such as anxiety and epilepsy. Additionally, the hexahydrofuro[2,3-c]furan segment introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.
In recent years, there has been a surge in interest regarding molecules that can modulate neurotransmitter systems. The compound in question may interact with various receptors and enzymes involved in neurotransmission, potentially leading to effects on mood regulation, pain perception, and cognitive function. Preliminary studies suggest that derivatives of this class of compounds may exhibit properties that make them suitable for treating conditions such as depression and neurodegenerative diseases.
The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The introduction of the hexahydrofuro[2,3-c]furan ring necessitates multi-step synthetic strategies, often involving cyclization reactions and subsequent functional group modifications. The diazepane moiety is typically introduced through condensation reactions or metal-catalyzed coupling processes. These synthetic pathways highlight the sophistication required to produce molecules of this complexity.
From a computational chemistry perspective, the molecular structure of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane has been extensively studied using advanced modeling techniques. Molecular dynamics simulations have revealed insights into its conformational preferences and interactions with potential biological targets. These studies have provided valuable guidance for optimizing the compound's pharmacokinetic properties and improving its overall efficacy.
The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. In vitro studies have demonstrated good solubility and stability under physiological conditions, which are critical factors for drug development. Additionally, preliminary toxicity assessments suggest that the compound exhibits low acute toxicity at relevant doses, making it a promising candidate for further preclinical evaluation.
As research in medicinal chemistry continues to evolve, compounds like 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane are expected to play a pivotal role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with state-of-the-art computational tools has accelerated the discovery process significantly. This compound exemplifies how structural innovation can lead to the development of novel therapeutics with significant clinical impact.
The future direction of research on this compound will likely involve exploring its interactions with specific biological targets and assessing its efficacy in animal models of disease. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling its mechanism of action and identifying potential therapeutic applications. As our understanding of complex biological systems grows, molecules like this one will continue to provide valuable insights into disease pathogenesis and treatment strategies.
In conclusion,1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)-1,4-diazepane, identified by CAS number 2137943-62-3, represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structural features and favorable pharmacokinetic profile make it an attractive candidate for further investigation. As research progresses,this compound is poised to contribute to the development of novel therapeutic agents that address critical medical challenges.
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